Cas no 2138111-07-4 (4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one)

• Product Name: 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one
• CAS No: 2138111-07-4
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5905531
• PubChem ID: 165897609
• Update Time: 2025-06-08

4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1158768
• 2138111-07-4
• 4-tert-butyl-3-(dimethylamino)cyclohexan-1-one
• 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one

• Inchi： 1S/C12H23NO/c1-12(2,3)10-7-6-9(14)8-11(10)13(4)5/h10-11H,6-8H2,1-5H3
• InChI Key： QLZVQWHWGZCANY-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C1)N(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one

Introduction to 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one (CAS No. 2138111-07-4)

4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 2138111-07-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclohexanone backbone substituted with a tert-butyl group and a dimethylamino moiety, exhibits unique structural and functional properties that make it a valuable candidate for further research and development.

The structural configuration of 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one contributes to its distinctive chemical behavior. The presence of the tert-butyl group at the 4-position introduces steric hindrance, which can influence both the reactivity and the pharmacokinetic properties of the compound. Concurrently, the dimethylamino group at the 3-position enhances the compound's basicity and potential for hydrogen bonding interactions, which are critical in drug-receptor binding processes.

In recent years, there has been growing interest in cyclohexanone derivatives due to their versatility in medicinal chemistry. These compounds have been explored for their potential applications in the development of novel therapeutic agents. Specifically, modifications at the α-position of the cyclohexanone ring, such as those seen in 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one, can lead to enhanced metabolic stability and improved bioavailability, making them attractive candidates for drug design.

One of the most compelling aspects of 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one is its potential role as a key intermediate in synthesizing more complex pharmacophores. The combination of steric bulk provided by the tert-butyl group and electronic effects from the dimethylamino moiety allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and receptor affinity. These attributes are crucial for optimizing drug-like characteristics and improving therapeutic efficacy.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions. Studies utilizing molecular docking techniques have suggested that derivatives of cyclohexanone, including 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one, may interact with various biological targets. For instance, preliminary virtual screening has indicated potential binding to enzymes involved in inflammatory pathways, positioning this compound as a promising lead for further investigation into anti-inflammatory therapies.

The synthesis of 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. The introduction of the tert-butyl group typically requires protection-deprotection strategies to prevent unwanted side reactions, while the installation of the dimethylamino functionality often employs reductive amination or nucleophilic substitution methods. These synthetic routes underscore the compound's feasibility for large-scale production if needed.

From a medicinal chemistry perspective, the structural features of 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one offer multiple points for functionalization. This flexibility allows chemists to explore diverse analogues by modifying substituents or altering connectivity within the core scaffold. Such modifications can be guided by structure-activity relationship (SAR) studies, which are essential for identifying lead compounds with optimal pharmacological profiles.

The pharmacological potential of this compound has not gone unnoticed by researchers exploring novel treatments for neurological disorders. The cyclohexanone moiety is known to be present in several bioactive molecules that modulate central nervous system (CNS) function. Given that 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one shares this structural motif, it may exhibit similar CNS-targeting effects. Further investigation into its neuropharmacological activity could uncover new therapeutic opportunities.

In addition to its pharmacological relevance, 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one has shown promise in preliminary biochemical assays. Studies have demonstrated its ability to interact with specific enzymes and receptors in vitro, suggesting mechanisms by which it might exert its biological effects. These findings are particularly intriguing given the growing interest in enzyme inhibition as a strategy for treating various diseases.

The chemical stability of 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one is another critical factor that influences its suitability for pharmaceutical applications. The compound's resistance to degradation under standard storage conditions ensures that it remains viable for experimental use over extended periods. This stability is partly attributed to the robustness of its cyclic structure and the protective influence of both substituents.

Economic considerations also play a role in evaluating compounds like 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one for industrial-scale production. The availability of starting materials and synthetic intermediates impacts overall manufacturing costs, making certain derivatives more cost-effective than others. As such, optimizing synthetic routes not only improves yield but also enhances economic feasibility.

The environmental impact of producing and handling such compounds cannot be overlooked either. Efforts to minimize waste and reduce hazardous byproducts are increasingly important in modern pharmaceutical synthesis. Green chemistry principles can be applied to improve sustainability without compromising efficiency or product quality.

Future directions for research on 4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one include exploring its role in combinatorial therapy regimens. By pairing this compound with other agents that target different biological pathways, researchers may uncover synergistic effects that enhance treatment outcomes. Such multidisciplinary approaches are becoming increasingly prevalent in drug discovery efforts worldwide.

In conclusion,4-Tert-butyl-3-(dimethylamino)cyclohexan-1-one (CAS No. 2138111-07-4) represents a fascinating molecule with broad applications across pharmaceutical research and development。 Its unique structural features、synthetic accessibility、and demonstrated biological activity make it a compelling candidate for further exploration。 As scientific understanding advances，this compound is poised to contribute significantly to medicinal chemistry advancements，offering hope for novel therapeutic solutions。